Cas no 2229492-68-4 (2-hydroxy-2-1-(pentan-3-yl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(pentan-3-yl)cyclopropylacetic acid
• CAS No: 2229492-68-4
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5914104
• PubChem ID: 165966061
• Update Time: 2025-06-27

2-hydroxy-2-1-(pentan-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(pentan-3-yl)cyclopropylacetic acid
• 2-hydroxy-2-[1-(pentan-3-yl)cyclopropyl]acetic acid
• EN300-1803967
• 2229492-68-4

• Inchi： 1S/C10H18O3/c1-3-7(4-2)10(5-6-10)8(11)9(12)13/h7-8,11H,3-6H2,1-2H3,(H,12,13)
• InChI Key： UUFZIPBATIVNQE-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C(CC)CC)CC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-hydroxy-2-1-(pentan-3-yl)cyclopropylacetic acid

Introduction to 2-hydroxy-2-1-(pentan-3-yl)cyclopropylacetic acid (CAS No. 2229492-68-4)

2-hydroxy-2-1-(pentan-3-yl)cyclopropylacetic acid, identified by the CAS number 2229492-68-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by a cyclopropyl ring substituent, which is known for its unique steric and electronic properties. The presence of both hydroxyl and carboxylic acid functional groups makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The structural motif of 2-hydroxy-2-1-(pentan-3-yl)cyclopropylacetic acid incorporates a pentan-3-yl side chain, which contributes to the compound's lipophilicity and potential for membrane interaction. This feature is particularly relevant in drug design, where optimizing pharmacokinetic properties such as solubility, permeability, and metabolic stability is crucial. The cyclopropyl group, a three-membered carbon ring, introduces rigidity to the molecular framework, which can influence binding affinity and selectivity when interacting with biological targets.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their demonstrated biological activity across various therapeutic areas. Studies have shown that molecules featuring cyclopropyl moieties often exhibit enhanced binding affinity to enzymes and receptors, making them promising candidates for drug development. The hydroxyl group in 2-hydroxy-2-1-(pentan-3-yl)cyclopropylacetic acid further enhances its reactivity, allowing for further functionalization through esterification, etherification, or other transformations.

One of the most compelling aspects of 2-hydroxy-2-1-(pentan-3-yl)cyclopropylacetic acid is its potential application in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop inhibitors targeting key metabolic pathways involved in inflammation, cancer, and neurodegenerative diseases. For instance, derivatives of this compound have been investigated for their ability to modulate cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins and play a critical role in pain and inflammation.

The carboxylic acid functionality provides an additional handle for chemical modification, enabling the synthesis of salts or esters that may improve pharmacokinetic profiles. This versatility has made 2-hydroxy-2-1-(pentan-3-yl)cyclopropylacetic acid a valuable building block in medicinal chemistry. Recent advances in computational chemistry have further facilitated the design of analogs with optimized properties by predicting binding interactions and metabolic stability.

Another area where this compound has shown promise is in the development of chiral drugs. The presence of a stereogenic center at the cyclopropyl ring allows for the synthesis of enantiomerically pure forms, which can exhibit differential biological activity. Such selectivity is particularly important in reducing off-target effects and improving therapeutic efficacy. Current research efforts are focused on exploring enantioselective synthetic routes to 2-hydroxy-2-1-(pentan-3-yl)cyclopropylacetic acid and its derivatives.

The lipophilic nature of 2-hydroxy-2-1-(pentan-3-yl)cyclopropylacetic acid, imparted by the pentan-3-yl side chain, also makes it an attractive candidate for oral administration. Drugs designed with optimal lipophilicity-extractability trade-off (LTEO) properties tend to exhibit better bioavailability and absorption rates. By fine-tuning the substituents on this molecule, researchers aim to achieve an ideal balance between membrane permeability and metabolic stability.

In conclusion, 2-hydroxy-2-1-(pentan-3-y lcyclopropylacetic acid (CAS No. 2229492 - 68 - 4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug development span multiple therapeutic areas, including anti-inflammatory, anticancer, and neuroprotective agents. As research continues to uncover new synthetic strategies and biological targets, this compound is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.